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Compound of Interest

Compound Name: CP-640186

Cat. No.: B1216025 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the use of CP-640186, a potent, cell-permeable,

and isozyme-nonselective inhibitor of Acetyl-CoA Carboxylase (ACC).

CP-640186 acts as an allosteric and reversible inhibitor of both ACC1 and ACC2, with IC50

values of 53 nM and 61 nM for rat liver ACC1 and rat skeletal muscle ACC2, respectively[1][2]

[3]. By inhibiting ACC, CP-640186 blocks the synthesis of malonyl-CoA, a critical precursor for

fatty acid synthesis and a regulator of fatty acid oxidation[1]. This mechanism of action makes it

a valuable tool for studying metabolic pathways and for the development of therapeutics

targeting metabolic disorders.

Data Presentation: Solubility Profile
The solubility of CP-640186 is a critical factor in the preparation of stock solutions for in vitro

and in vivo experiments. The following table summarizes the solubility of CP-640186 in various

common laboratory solvents.
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Solvent Solubility Source(s)

DMSO ≥ 19.95 mg/mL to 97 mg/mL [2][4][5]

DMF 30 mg/mL [1]

Ethanol 30 mg/mL to 97 mg/mL [1][2]

Water Insoluble [2]

PBS (pH 7.2) 10 mg/mL [1]

H₂O (with sonication)
50 mg/mL (as hydrochloride

salt)
[6]

Note: The molecular weight of CP-640186 is 485.62 g/mol [2][5]. Some sources indicate that

the molecular weight may be batch-specific due to variable water content; it is advisable to

refer to the vial label or certificate of analysis for the specific batch[7]. For the hydrochloride

salt, the molecular weight will be different.

Experimental Protocols: Stock Solution Preparation
This protocol outlines the steps for preparing a stock solution of CP-640186, primarily for use in

cell culture experiments.

Materials:

CP-640186 powder

Anhydrous Dimethyl Sulfoxide (DMSO), freshly opened

Sterile microcentrifuge tubes

Vortex mixer

Water bath or heat block (optional)

Ultrasonic bath (optional)

Sterile pipette tips
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Protocol:

Pre-warming the Solvent: If you intend to prepare a high-concentration stock solution, pre-

warm the DMSO to 37°C to aid in dissolution[4][8].

Weighing the Compound: Carefully weigh the desired amount of CP-640186 powder in a

sterile microcentrifuge tube. Perform this step in a chemical fume hood, wearing appropriate

personal protective equipment (PPE).

Adding the Solvent: Add the calculated volume of DMSO to the microcentrifuge tube

containing the CP-640186 powder. For example, to prepare a 10 mM stock solution from 1

mg of CP-640186 (MW: 485.62), you would add 205.9 µL of DMSO.

Dissolution:

Vortex the solution vigorously for several minutes until the powder is completely dissolved.

If the compound does not fully dissolve, you can sonicate the tube for a short period[4][8].

Alternatively, or in combination with sonication, you can warm the solution at 37°C for a

brief period to enhance solubility[4][8].

Sterilization (Optional): If required for your specific application, the stock solution can be

filter-sterilized using a 0.22 µm syringe filter that is compatible with DMSO.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can lead to product degradation, aliquot the

stock solution into smaller, single-use volumes in sterile microcentrifuge tubes[4][9].

Store the aliquots at -20°C for short-term storage (up to 1-3 months) or at -80°C for long-

term storage (up to 6 months or longer, depending on the supplier's recommendation)[4][5]

[9].

Mandatory Visualizations
The following diagrams illustrate key experimental workflows and logical relationships relevant

to the use of CP-640186.
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Stock Solution Preparation Workflow
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Caption: Workflow for CP-640186 Stock Solution Preparation.
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CP-640186 Mechanism of Action
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Caption: Signaling Pathway of CP-640186 Inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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